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Compound of Interest

Compound Name: Tert-butyl Piperidine-3-carboxylate

Cat. No.: B7826909

Get Quote

High-Purity Chiral Scaffold for Peptidomimetic &
Kinase Inhibitor Synthesis
Core Identity & Chemical Profile[1][2][3][4][5]
(S)-tert-butyl piperidine-3-carboxylate is a critical chiral building block (synthon) used in the

synthesis of complex pharmaceutical agents, particularly those targeting G-protein coupled

receptors (GPCRs) and specific kinase domains. Its structural value lies in the (S)-configured

piperidine ring, which provides a rigid, stereochemically defined scaffold, combined with a tert-

butyl ester moiety that offers steric bulk and orthogonal protection strategies during multi-step

synthesis.

Unlike its N-Boc protected counterparts, this molecule possesses a free secondary amine,

making it an immediate nucleophile for

reactions, reductive aminations, or amide couplings, while the carboxylate remains masked as
an acid-labile ester.
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Property Specification

CAS Number (Free Base) 116323-69-2

CAS Number (HCl Salt) 136088-69-0

IUPAC Name tert-butyl (3S)-piperidine-3-carboxylate

Synonyms
(S)-Nipecotic acid tert-butyl ester; (S)-3-

Piperidinecarboxylic acid 1,1-dimethylethyl ester

Molecular Formula

Molecular Weight 185.26 g/mol (Free Base)

Chiral Configuration (S)-Enantiomer

Physical State
Viscous oil (Free Base) or White crystalline solid

(HCl Salt)

Solubility
Soluble in DCM, MeOH, EtOAc; HCl salt soluble

in water

pKa (Calculated) ~9.8 (Piperidine Nitrogen)

Synthetic Methodology: The Orthogonal Protection
Strategy
Direct esterification of (S)-nipecotic acid to the tert-butyl ester is chemically fraught due to the

competing nucleophilicity of the secondary amine and the acid sensitivity of the tert-butyl

group.

The Authoritative Route: Cbz-Protection/Hydrogenolysis To ensure high enantiomeric excess (

) and yield, the industry-standard protocol utilizes an orthogonal protection strategy. The amine
is protected with a Carbobenzyloxy (Cbz) group—stable to the acidic conditions required for
tert-butyl ester formation—and subsequently removed via hydrogenolysis, which leaves the
acid-labile tert-butyl ester intact.

Step-by-Step Protocol
Step 1: N-Protection (Cbz Installation)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: (S)-Nipecotic acid, Benzyl chloroformate (Cbz-Cl), NaOH, Dioxane/Water.

Procedure: Dissolve (S)-nipecotic acid in 1M NaOH/Dioxane (1:1). Cool to 0°C. Add Cbz-Cl

dropwise while maintaining pH ~10. Stir for 12h.

Workup: Acidify to pH 2, extract with EtOAc.

Why: Cbz is chosen over Boc because the next step (esterification) often uses strong acids

or Lewis acids that would deprotect a Boc group.

Step 2: tert-Butyl Esterification

Reagents: (S)-N-Cbz-nipecotic acid, Isobutylene (gas), catalytic

(or

), DCM.

Procedure: In a pressure vessel, dissolve the intermediate in DCM. Cool to -78°C. Condense

isobutylene into the vessel. Add catalyst.[1] Seal and stir at RT for 24-48h.

Mechanism: Acid-catalyzed addition of the carboxylic acid across the alkene (isobutylene) to

form the bulky ester.

Alternative: Use tert-Butyl 2,2,2-trichloroacetimidate (TBTA) for mild, non-acidic esterification

if strict acid-free conditions are needed.

Step 3: Cbz Deprotection (Hydrogenolysis)

Reagents: Pd/C (10% w/w),

(1 atm), MeOH/EtOAc.

Procedure: Dissolve ester in MeOH. Add Pd/C. Stir under hydrogen balloon for 4-6h. Monitor

by TLC (ninhydrin stain).

Critical Control: Do not use acid (e.g., HCl/MeOH) during this step, or the tert-butyl ester will

hydrolyze.
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Purification: Filter through Celite. Concentrate. Convert to HCl salt immediately for stability if

not using immediately.

Workflow Visualization (DOT)
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Caption: Orthogonal synthesis pathway utilizing Cbz protection to preserve the acid-labile tert-

butyl ester.

Quality Control: Validating Chiral Purity
Ensuring the enantiomeric excess (

) is paramount, as the (R)-enantiomer often possesses antagonistic or off-target biological
activity.

Analytical Protocol: Chiral HPLC
Since the molecule lacks a strong chromophore (UV active group), derivatization is often

required, or detection must rely on Refractive Index (RI) or ELSD, unless the salt form (e.g.,

with a UV-active counterion) is used. However, the standard industry method involves pre-

column derivatization.

Derivatization: React a small aliquot with p-nitrobenzoyl chloride or benzyl chloroformate to

introduce a UV chromophore.
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Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

Mobile Phase: Hexane : Isopropanol (90:10 to 98:2) with 0.1% Diethylamine (DEA) to

suppress peak tailing of the amine.

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 254 nm (after derivatization).

Acceptance Criteria:

Chemical Purity (GC/NMR): >98%

Chiral Purity (HPLC): >99% ee (Critical for clinical candidates).

Applications in Drug Discovery[2][8]
(S)-tert-butyl piperidine-3-carboxylate serves as a "privileged scaffold" mimic of

-amino acids.

1. Kinase Inhibitor Synthesis
The free amine at position 1 allows for coupling to heteroaromatic cores (e.g., pyrimidines,

quinolines) via

, while the C3-ester directs the orientation of the piperidine ring in the ATP-binding pocket.

Mechanism: The tert-butyl group acts as a temporary mask. Late-stage acid hydrolysis

reveals the carboxylic acid, which can then engage in salt-bridging interactions with lysine or

arginine residues in the kinase active site.

2. Peptidomimetics (GABA Analogs)
Derivatives of nipecotic acid are potent inhibitors of GABA uptake (e.g., Tiagabine analogs).

The (S)-configuration is often explored to fine-tune the selectivity between GAT-1 and GAT-3

transporters.

Application Workflow (DOT)
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Caption: Divergent synthetic utility in kinase inhibition (via acid release) and peptidomimetic

design.

Handling and Stability
Storage: The free base is prone to absorbing
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from the air (forming carbamates) and oxidation. It should be stored under Argon/Nitrogen at
2-8°C. The HCl salt is significantly more stable and is recommended for long-term storage.

Safety: Irritant to eyes and skin.[3] Handle in a fume hood.

Stability: The tert-butyl ester is sensitive to strong acids (TFA, HCl/Dioxane) but stable to

basic conditions (NaOH, LiOH) and reducing conditions (

,

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bd07007
https://www.benchchem.com/product/b7826909/docs?utm_src=pdf-body#technical-guide-s-tert-butyl-piperidine-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/12217349
https://doi.org/10.1016/j.bmcl.2009.04.089
https://www.benchchem.com/product/b7826909?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/45/Application_Notes_and_Protocols_Tert_Butyl_Carbazate_in_the_Synthesis_of_Heterocyclic_Compounds.pdf
https://www.researchgate.net/publication/264091797_Estimation_of_Enantiomeric_Impurity_in_Piperidin-3-Amine_by_Chiral_HPLC_With_Precolumn_Derivatization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. tert-Butyl (S)-3-(hydroxymethyl)piperidine-1-carboxylate | 140695-84-7 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: (S)-tert-Butyl Piperidine-3-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7826909/docs#technical-guide-s-tert-butyl-piperidine-
3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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